5-(4-Chloro-3-methylphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(4-chloro-3-methylphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H9ClN2O/c1-7-4-8(2-3-10(7)12)9-5-13-11(15)14-6-9/h2-6H,1H3,(H,13,14,15)
• InChI Key: SYQNUBRRZIUGAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CNC(=O)N=C2)Cl
• Molecular Formula: C11H9ClN2O
• DSSTOX Substance ID: DTXSID00686828
• Molecular Weight: 220.65 g/mol
• CAS RN: 1111108-19-0

Description

5-(4-Chloro-3-methylphenyl)-2-hydroxypyrimidine, 95% (hereafter referred to as 5-CMPH-2-H) is a synthetic organic compound with a wide range of applications in scientific research. 5-CMPH-2-H has been used in various studies to investigate its biochemical and physiological effects as well as its mechanism of action.

Scientific Research Applications

5-CMPH-2-H has been used in a variety of scientific research applications, including the study of enzyme inhibition, drug metabolism, and DNA damage. It has also been used in the study of cancer, inflammation, and other diseases. 5-CMPH-2-H has also been used in the study of cell signaling pathways and the development of new drugs.

Mechanism of Action

The mechanism of action of 5-CMPH-2-H is not fully understood, but it is believed to interact with enzymes and other proteins in the cell. It is thought to inhibit the activity of certain enzymes, which can disrupt cell signaling pathways and lead to changes in gene expression. It is also believed to interact with DNA and cause DNA damage, which can lead to mutations and other changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CMPH-2-H are not fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-tumor effects in animal models. It has also been shown to inhibit the activity of certain enzymes, which can lead to changes in gene expression. In addition, it has been shown to cause DNA damage, which can lead to mutations and other changes in gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-CMPH-2-H in laboratory experiments is that it is relatively easy to synthesize and is available in high purity. It is also relatively stable and can be stored for long periods of time. Additionally, it can be used in a variety of applications, including enzyme inhibition, drug metabolism, and DNA damage.
However, there are some limitations to using 5-CMPH-2-H in laboratory experiments. It is not fully understood how it interacts with enzymes and other proteins, and it can cause DNA damage, which can lead to mutations and other changes in gene expression. Additionally, it is not fully understood how it affects biochemical and physiological processes, and it is not known if it has any long-term effects.

Future Directions

There are several potential future directions for 5-CMPH-2-H research. One potential direction is the development of new drugs that utilize its mechanism of action. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its mechanism of action and its potential therapeutic applications. Additionally, further research into its effects on cell signaling pathways could lead to the development of new therapies for diseases such as cancer and inflammation. Finally, further research into its effects on DNA damage could lead to the development of new treatments for genetic diseases.

Synthesis Methods

5-CMPH-2-H is typically synthesized from 4-chloro-3-methylphenol and urea, which are reacted in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction is carried out at a temperature of around 100°C and the product is isolated by distillation. The yield of the reaction is typically around 95%.